1,4-Dimethylpyrrolidin-3-amine

• IUPAC Name: 1,4-dimethylpyrrolidin-3-amine
• InChI: InChI=1S/C6H14N2/c1-5-3-8(2)4-6(5)7/h5-6H,3-4,7H2,1-2H3
• InChI Key: QWUYUMSIOXRISF-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CC1N)C
• Molecular Formula: C6H14N2
• Molecular Weight: 114.19 g/mol
• CAS RN: 1368129-80-9

Description

1,4-Dimethylpyrrolidin-3-amine is a chemical compound with the molecular formula C6H14N2. It is a liquid at room temperature. The IUPAC name for this compound is 1,4-dimethyl-3-pyrrolidinamine.

Synthesis Analysis

The synthesis of pyrrolidine derivatives, such as this compound, can be achieved through various methods. One classical method for the preparation of five-membered heterocycles is the 1,3-dipolar cycloaddition between a 1,3-dipole, such as a nitrone, an azide or an azomethine ylide, with a dipolarophile, typically an olefin.

Molecular Structure Analysis

The five-membered pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists to obtain compounds for the treatment of human diseases. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization.

Physical And Chemical Properties Analysis

This compound is a liquid at room temperature. It has a molecular weight of 114.19.

Scientific Research Applications

Organic Synthesis and Catalysis

One area of application is in organic synthesis and catalysis. For instance, the development of an improved nickel pincer complex for cross-coupling of nonactivated secondary alkyl halides showcases the role of pyrrolidine derivatives in enhancing catalytic efficiency. This advancement signifies a leap in the utility of nickel-based catalysts for complex organic transformations, attributed to the introduction of a pyrrolidino group which results in a more hemilabile ligand, thereby facilitating more effective cross-coupling reactions (Garcia et al., 2016).

Polymer Science

In polymer science, the synthesis of poly(β-amino esters) involves amines in the polymerization process, leading to degradable polymers with potential biomedical applications. This research demonstrates the utility of amines, including pyrrolidine derivatives, in creating polymers that could be used for drug delivery or tissue engineering, highlighting their biodegradability and noncytotoxicity compared to conventional materials (Lynn and Langer, 2000).

Medicinal Chemistry

In medicinal chemistry, the synthesis of N-methyl-N-[(1S)-1-[(3R)-pyrrolidin-3-yl]ethyl]amine as a key intermediate in the preparation of premafloxacin, an antibiotic for veterinary use, showcases the critical role of pyrrolidine derivatives in the development of new pharmaceuticals. This work underlines the importance of such compounds in synthesizing agents with potential therapeutic applications (Fleck et al., 2003).

Safety and Hazards

The safety information for 1,4-Dimethylpyrrolidin-3-amine indicates that it has hazard statements H226 and H314. The precautionary statements include P210, P233, P240, P241, P242, P243, P260, P264, P280, P301+P330+P331, P303+P361+P353, P304+P340, P305+P351+P338, P310, P363, P370+P378, P403+P235, P405, and P501.